Cas no 1804450-18-7 (4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804450-18-7
• MF: C₇H₅BrF₂N₂O
• MW: 251.028207540512
• CID: 4811024
• Update Time: 2025-05-24

4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H5BrF2N2O/c8-5-4(2-13)12-1-3(6(5)11)7(9)10/h1-2,7H,(H2,11,12)
• InChI Key： HAVPWZYSLTWKFT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N=CC(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.3
• Topological Polar Surface Area: 56

Additional information on 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde

4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde: A Comprehensive Overview

4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde, also known by its CAS number 1804450-18-7, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and structural versatility. The presence of multiple functional groups, including an amino group, a bromo substituent, a difluoromethyl group, and an aldehyde group, makes this compound particularly interesting for researchers in medicinal chemistry, materials science, and agrochemicals.

The synthesis of 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. The key steps typically include the preparation of intermediate pyridine derivatives, followed by selective substitution reactions to introduce the desired functional groups. The use of modern catalysts and reaction conditions has significantly improved the efficiency of these processes.

The structural complexity of this compound provides it with unique electronic and steric properties. These properties make it an attractive candidate for various applications. For instance, in medicinal chemistry, this compound has shown potential as a lead molecule for the development of novel anti-tumor agents. Recent studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation, suggesting its role in targeted therapy.

In addition to its medicinal applications, 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde has also been explored for its use in agrochemicals. Its ability to act as a herbicide or insecticide has been reported in several recent research papers. The presence of the aldehyde group and the electron-withdrawing substituents on the pyridine ring contribute to its bioactivity against various pests and weeds.

The physical properties of this compound are also worth noting. It is typically a crystalline solid with a melting point around 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The compound is stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde. These studies have provided insights into its potential interactions with biological targets, such as proteins or nucleic acids. For example, molecular docking studies have revealed that this compound can bind effectively to certain pockets on protein surfaces, suggesting its potential as a drug candidate.

In conclusion, 4-Amino-3-bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new properties and applications for this compound, its significance in the chemical community is expected to grow further.